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Compound of Interest

Compound Name: Bodipy-TS

Cat. No.: B12089329

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Bodipy-TS for the
fluorescent imaging and quantification of thiols within the mitochondria of living cells. This
document includes detailed experimental protocols, data presentation guidelines, and visual
representations of relevant biological pathways and experimental workflows.

Introduction

Mitochondrial thiols, particularly glutathione (GSH), are critical regulators of cellular redox
homeostasis, playing a pivotal role in antioxidant defense, cell signaling, and apoptosis.
Aberrant mitochondrial thiol levels are implicated in a range of pathologies, including
neurodegenerative diseases, cardiovascular disorders, and cancer. Bodipy-TS (Thiol-Green 2)
is a highly sensitive and specific fluorescent probe for detecting and quantifying thiols. Its "turn-
on" fluorescence mechanism, fast response time, and low cytotoxicity make it an excellent tool
for real-time imaging in live cells.[1] This document outlines the methodology for using Bodipy-
TS to visualize and measure thiol concentrations specifically within mitochondria, a key
subcellular compartment for redox signaling.

Data Presentation

The fluorescence intensity of Bodipy-TS exhibits a linear relationship with thiol concentration.
Below is a representative table illustrating the expected fluorescence response of Bodipy-TS
to varying concentrations of glutathione (GSH), the most abundant cellular thiol.
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Table 1: Representative Fluorescence Response of Bodipy-TS to Glutathione (GSH)

Concentration

GSH Concentration (pM)

Relative Fluorescence Intensity (a.u.)

0 10

10 150
20 300
30 450
40 600
50 750
60 900
70 1050
80 1200
90 1350
100 1500

Note: This table provides representative data based on the established linear "turn-on"

response of Bodipy-based thiol probes. Actual fluorescence units are instrument-dependent.

Experimental Protocols

This section provides a detailed protocol for staining live cells with Bodipy-TS and a

mitochondrial co-stain (MitoTracker Red CMXRos) to confirm the localization of thiol imaging to

the mitochondria.

Materials
o Bodipy-TS (Thiol-Green 2)

e MitoTracker™ Red CMXRos
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o Dimethyl sulfoxide (DMSO), anhydrous

¢ Phosphate-buffered saline (PBS), pH 7.4

o Complete cell culture medium

o Live cells of interest (e.g., HelLa, HepG2)

» Glass-bottom dishes or coverslips for imaging

¢ Fluorescence microscope with appropriate filter sets

Stock Solution Preparation

e Bodipy-TS Stock Solution (1 mM): Dissolve 1 mg of Bodipy-TS in the appropriate volume of
anhydrous DMSO to achieve a 1 mM concentration. Vortex briefly to ensure complete
dissolution. Store at -20°C, protected from light and moisture.

o MitoTracker Red CMXRos Stock Solution (1 mM): Prepare a 1 mM stock solution in
anhydrous DMSO. Store at -20°C, protected from light.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12089329#bodipy-ts-imaging-of-thiols-in-
mitochondria]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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